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Compound of Interest

Compound Name: CCT373566

Cat. No.: B12409963

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

CCT373566 is a potent and orally active molecular glue degrader of the transcriptional

repressor B-cell lymphoma 6 (BCL6), with an IC50 of 2.2 nM.[1][2] It demonstrates significant

anti-proliferative efficacy in vitro and has been shown to reduce tumor growth in vivo, making it

a valuable tool for research in lymphoid malignancies.[1][3][4] Proper preparation of stock

solutions is critical for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of

CCT373566 stock solutions.

Data Presentation
Table 1: Properties and Storage of CCT373566
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Property Value Source

Molecular Weight 547.00 g/mol [1]

Molecular Formula C26H29ClF2N6O3 [1]

Appearance Light yellow to yellow solid [1]

Purity >98% [5]

Solubility in DMSO 50 mg/mL (91.41 mM) [1]

Storage of Solid
-20°C (3 years), 4°C (short

term)
[2][5]

Storage of Stock Solution
-80°C (6 months), -20°C (1

month)
[1][6]

Experimental Protocols
1. In Vitro Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of CCT373566 in DMSO,

suitable for most in vitro cell-based assays.

Materials:

CCT373566 powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated precision balance

Pipettes
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Protocol:

Pre-dissolution Steps: Before opening, allow the vial of CCT373566 powder to equilibrate to

room temperature for at least 30 minutes. This prevents condensation of moisture, which can

affect the compound's stability and solubility.

Weighing: Accurately weigh the desired amount of CCT373566 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

5.47 mg of CCT373566.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the powder. For

5.47 mg of CCT373566, add 1 mL of DMSO to achieve a 10 mM concentration. It is

recommended to use newly opened DMSO as it is hygroscopic, and water absorption can

impact solubility.[1]

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonicate the vial in a water bath for 10-15 minutes.[1]

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, light-protected tubes.[1] Store the aliquots at -80°C for

long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][6]

Always protect the stock solution from light.[1]

2. Preparation of Working Solutions for Cell Culture

For cell-based experiments, the concentrated DMSO stock solution needs to be further diluted

in cell culture medium.

Protocol:

Thawing: Thaw a single aliquot of the 10 mM CCT373566 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize the precipitation of the

compound, it is advisable to perform an intermediate dilution in a serum-free medium before

adding it to the final cell culture medium.
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Final Dilution: Add the desired volume of the stock or intermediate solution to the pre-

warmed cell culture medium to achieve the final working concentration. Mix gently by swirling

the plate or flask. The final concentration of DMSO in the cell culture should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Mandatory Visualization
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Preparation

Storage & Handling
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5. Aliquot into Single-Use Vials

6. Store at -80°C or -20°C (Protect from Light)
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Caption: Workflow for CCT373566 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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